2,4-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H13F2N3O2S/c18-11-3-4-12(13(19)10-11)17(24)20-7-8-22-16(23)6-5-14(21-22)15-2-1-9-25-15/h1-6,9-10H,7-8H2,(H,20,24)
• InChI Key: AYLZLXSBRBGAET-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H13F2N3O2S
• Molecular Weight: 361.4 g/mol

Description

2,4-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.

Scientific Research Applications

Antimicrobial Activities

Research conducted by Karanth et al. (2018) synthesized Schiff base benzamides, including compounds structurally related to 2,4-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide, and evaluated their antimicrobial activities. The study revealed that certain derivatives exhibited potent antimicrobial activity, suggesting potential application in the development of new antimicrobial agents (Karanth et al., 2018).

Antiproliferative Activity

Ilić et al. (2011) synthesized derivatives structurally similar to the benzamide , examining their antiproliferative activity. These compounds were found to inhibit the proliferation of endothelial and tumor cells, indicating their potential use in cancer research (Ilić et al., 2011).

Crystal Structure Analysis

Amit Kumar et al. (2016) conducted a study focusing on the crystal structure of a closely related benzamide compound. Understanding such crystal structures can be crucial in the design of new drugs and materials, as crystallography provides insights into molecular interactions and stability (Kumar et al., 2016).

Cardiotonic Agents

In the context of cardiovascular research, Wang et al. (2008) explored the cardiotonic activities of pyridazinone derivatives, which are structurally akin to the compound . This research could be relevant for developing new treatments for heart-related conditions (Wang et al., 2008).

Synthesis of Fluorinated Molecules

Cui et al. (2023) researched the synthesis of fluorinated molecules, including derivatives of benzamides. Such molecules are significant in pharmaceutical and agrochemical industries, and the study of their synthesis is vital for developing new compounds with enhanced properties (Cui et al., 2023).

Discovery of New Herbicides

Wang et al. (2021) utilized a structure-guided optimization approach to discover potent thieno[2,3-d]pyrimidine-2,4-dione-based inhibitors, relevant to the agricultural sector for the development of new herbicides. This research underscores the potential of benzamide derivatives in agricultural applications (Wang et al., 2021).

KCNQ2/Q3 Potassium Channel Openers

Amato et al. (2011) identified N-pyridyl benzamide KCNQ2/Q3 potassium channel openers, related to the compound , for the treatment of epilepsy. This highlights the compound's relevance in neurological research (Amato et al., 2011).